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Compound of Interest

Compound Name: DA-JC4

Cat. No.: B15577575

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of DA-JC4, a
dual glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)
receptor agonist, in various cell culture assays. DA-JC4 is a valuable tool for investigating
neurodegenerative diseases, insulin signaling pathways, and cellular mechanisms of
neuroprotection.

Product Information and Storage

Proper handling and storage of DA-JC4 are critical for maintaining its biological activity.
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Parameter Recommendation Source(s)
Chemical Formula C225H346N56065 [1]
Molecular Weight 4875.49 g/mol [1]

Store at -20°C or -80°C,
protected from light and

Storage of Powder ) [11[2]
moisture, preferably under

nitrogen.

. 1 year at -20°C, 2 years at
Powder Stability 80°C (2]

High-quality, anhydrous
Solvent for Stock ) ] [1]
Dimethyl Sulfoxide (DMSO).

Aliquot and store at -20°C (for
up to 1 month) or -80°C (for up

Storage of Stock _ [1][2]
to 6 months). Avoid repeated

freeze-thaw cycles.

Preparation of DA-JC4 Stock and Working Solutions

This protocol outlines the steps for preparing a 1 mM stock solution of DA-JC4 in DMSO and
subsequent dilution to working concentrations for cell culture experiments.

Materials
o DA-JC4 powder

e Anhydrous DMSO

o Sterile microcentrifuge tubes

» Sterile, pyrogen-free pipette tips
e Vortex mixer

 Ultrasonic bath (optional)
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« Sterile cell culture medium appropriate for your cell line

Protocol for 1 mM Stock Solution

e Equilibrate DA-JC4 Powder: Before opening, allow the vial of DA-JC4 powder to equilibrate
to room temperature for 15-20 minutes to prevent condensation.

e Calculate Required DMSO Volume: To prepare a 1 mM stock solution, use the following
formula: Volume of DMSO (pL) = (mass of DA-JC4 (mg) / 4875.49 g/mol ) * 1,000,000

e Dissolve DA-JC4: Add the calculated volume of anhydrous DMSO to the vial of DA-JC4
powder.

o Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, briefly sonicate or
warm the tube to 37°C to aid dissolution.[1] Visually inspect the solution to ensure no
particulates are present.

o Aliquot and Store: Aliquot the 1 mM stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or
at -20°C for short-term storage (up to 1 month).[1][2]

Preparation of Working Solutions

It is crucial to minimize the final concentration of DMSO in the cell culture medium, as it can be
toxic to cells at concentrations above 0.5%.[1] A final DMSO concentration of < 0.1% is
recommended for most cell lines.

» Thaw Stock Solution: Thaw a single aliquot of the 1 mM DA-JC4 stock solution at room
temperature.

» Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final working concentrations. A typical working concentration range for
DA-JC4 in cell culture is 1-100 nM.[1][2]

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of DA-JC4 used in your experiment.
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Experimental Workflow: Preparing DA-JC4 for Cell Culture
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DA-JC4 Signaling Pathway in Neuroprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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